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Cat. No.: B15572568 Get Quote

AZ12672857: A Technical Guide for Researchers
Compound: AZ12672857 CAS Number: 945396-55-4

This document provides a comprehensive technical overview of AZ12672857, a potent, orally

active small molecule inhibitor. It is intended for researchers, scientists, and professionals in

the field of drug development who are interested in its research applications.

Core Properties and Mechanism of Action
AZ12672857 is a dual inhibitor that targets the Ephrin type-B receptor 4 (EphB4) and the proto-

oncogene tyrosine-protein kinase Src.[1] Its mechanism of action is as an ATP-competitive

inhibitor of these tyrosine kinases.[1] By blocking the activity of EphB4 and Src, AZ12672857
can modulate key cellular processes such as proliferation, survival, and angiogenesis.[1]

Quantitative Inhibitory Data
The inhibitory activity of AZ12672857 has been characterized through various in vitro and cell-

based assays. The half-maximal inhibitory concentration (IC50) values are summarized below.
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Target/Cell Line IC50 (nM) Assay Type

EphB4 1.3 In Vitro Kinase Inhibition

Src transfected 3T3 cells 2 Cell Proliferation

EphB4 in transfected CHO-K1

cells
9 Autophosphorylation

Data sourced from BenchChem and Bioss documents.[1][2]

Signaling Pathways
AZ12672857 targets two critical nodes in cellular signaling. The following diagram illustrates

the simplified signaling cascades involving EphB4 and Src, and the point of inhibition by

AZ12672857.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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